Barium(2+);tungsten;yttrium;hexahydroxide;trihydrate
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would depend on the specific arrangement of the barium, tungsten, yttrium, and hydroxide ions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific arrangement of the barium, tungsten, yttrium, and hydroxide ions .Scientific Research Applications
Non-linear Optical Properties and Crystal Growth : A study by Yoshikawa et al. (2003) explored the synthesis and properties of a tungsten–bronze-type structure containing rare-earth elements like Yttrium. This research highlighted the potential of these materials in non-linear optical applications due to their strong second harmonic generation signals (Yoshikawa et al., 2003).
Fuel Cell Electrolytes : Fabbri et al. (2010) investigated Y-doped barium zirconate (BZY), a proton-conducting electrolyte for solid oxide fuel cells. This study revealed how the concentration of Yttrium influences the electrical properties of BZY, crucial for fuel cell efficiency (Fabbri et al., 2010).
Superconductors Synthesis : Research by Slezak and Wiȩckowski (1991) focused on the electrochemical synthesis of superconducting films using solutions containing Yttrium, Barium, and Copper. Their findings contribute to the understanding of superconductor fabrication (Slezak & Wiȩckowski, 1991).
Thermodynamic Properties of Gaseous Compounds : Ackermann et al. (1964) examined the vapor of solid yttrium sesquioxide in a tungsten Knudsen cell. This study is significant in understanding the thermodynamic properties of gaseous yttrium monoxide, which has applications in materials science and chemistry (Ackermann et al., 1964).
Photoluminescent Properties : A study by Hermus et al. (2016) explored the structural determination and photoluminescent properties of a novel barium yttrium borate, Ba2Y5B5O17, which exhibited efficient and thermally stable blue photoluminescence. This research is significant for the development of new phosphors (Hermus et al., 2016).
Mechanism of Action
Target of Action
Studies have shown that barium and barium oxide on tungsten have applications in understanding the mechanism of operation of an impregnated tungsten cathode .
Mode of Action
It is known that barium tungstate (bawo4) nanorods were synthesized by a hydrothermal process
Result of Action
It is known that when excited at 265 nm, bawo4 nanorods show the intrinsic emission band centered at 467 nm
Future Directions
Properties
IUPAC Name |
barium(2+);tungsten;yttrium;hexahydroxide;trihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3Ba.9H2O.W.2Y/h;;;9*1H2;;;/q3*+2;;;;;;;;;;;;/p-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPVMVIDZXFVJTO-UHFFFAOYSA-H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[Y].[Y].[Ba+2].[Ba+2].[Ba+2].[W] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ba3H12O9WY2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
929.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
37265-86-4 |
Source
|
| Record name | Barium tungsten yttrium oxide (Ba3WY2O9) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037265864 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Barium tungsten yttrium oxide (Ba3WY2O9) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Barium yttrium tungsten oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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